Cas no 2640967-12-8 (6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine)

• Product Name: 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine
• CAS No: 2640967-12-8
• MF: C₁₅H₂₀N₆O₂S
• MW: 348.423300743103
• CID: 5317444
• PubChem ID: 155798777
• Update Time: 2025-07-18

6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2640967-12-8
• 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine
• AKOS040731661
• F6796-1078
• 9-Cyclopropyl-6-[4-(cyclopropylsulfonyl)-1-piperazinyl]-9H-purine

• Inchi： 1S/C15H20N6O2S/c22-24(23,12-3-4-12)20-7-5-19(6-8-20)14-13-15(17-9-16-14)21(10-18-13)11-1-2-11/h9-12H,1-8H2
• InChI Key： QRSLGCILPOZAGF-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CCN(S(C3CC3)(=O)=O)CC2)N(C2CC2)C=1

Computed Properties

• Exact Mass: 348.13684508g/mol
• Monoisotopic Mass: 348.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 600.7±65.0 °C(Predicted)
• pka: 7.14±0.10(Predicted)

Additional information on 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine

Introduction to 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine (CAS No. 2640967-12-8)

6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine (CAS No. 2640967-12-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the purine family, a class of heterocyclic aromatic organic compounds with a wide range of biological activities. The unique structural features of this compound, particularly the cyclopropanesulfonyl and cyclopropyl groups, contribute to its potential therapeutic applications.

The chemical structure of 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine is characterized by a purine core with specific functional groups that enhance its pharmacological properties. The cyclopropyl group, attached to the 9-position of the purine ring, imparts lipophilicity and improves cell membrane permeability. The cyclopropanesulfonyl group, linked to the piperazine ring at the 4-position, adds polarity and enhances the compound's interaction with biological targets.

Recent studies have highlighted the potential of 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits strong inhibitory activity against adenosine deaminase (ADA), an enzyme involved in purine metabolism and immune function. The inhibition of ADA can have therapeutic implications in various diseases, including autoimmune disorders and certain types of cancer.

In addition to its enzymatic inhibition properties, 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine has been investigated for its potential as an adenosine receptor agonist. Adenosine receptors play crucial roles in modulating various physiological processes, such as pain perception, inflammation, and cardiovascular function. Preclinical studies have demonstrated that this compound can selectively activate adenosine A1 receptors, which may offer new avenues for treating conditions like neuropathic pain and cardiovascular diseases.

The pharmacokinetic profile of 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine has also been extensively studied. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, making it suitable for once-daily dosing regimens. These characteristics are essential for developing effective drug formulations with optimal therapeutic outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and a favorable safety profile. Ongoing Phase II trials are focusing on assessing its therapeutic potential in specific disease indications, such as rheumatoid arthritis and chronic pain.

The development of 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine is part of a broader effort to identify novel therapeutic agents for unmet medical needs. Its unique chemical structure and multifaceted biological activities make it a promising candidate for further investigation and potential clinical application. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and drug discovery.

In conclusion, 6-[4-(cyclopropanesulfonyl)piperazin-1-yl]-9-cyclopropyl-9H-purine (CAS No. 2640967-12-8) represents a significant advancement in the field of medicinal chemistry. Its potential as an inhibitor of adenosine deaminase and an adenosine receptor agonist underscores its therapeutic value. Ongoing clinical trials will provide further insights into its safety and efficacy, paving the way for its potential use in treating various diseases.